![molecular formula C16H18N2O2 B4885141 3-propoxy-N-(3-pyridinylmethyl)benzamide](/img/structure/B4885141.png)
3-propoxy-N-(3-pyridinylmethyl)benzamide
Overview
Description
3-propoxy-N-(3-pyridinylmethyl)benzamide, also known as PPM-1K, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of 3-propoxy-N-(3-pyridinylmethyl)benzamide involves the selective inhibition of PP2C, which is a key regulator of cellular signaling pathways. By inhibiting the activity of this enzyme, this compound can alter the activity of various downstream signaling molecules, leading to changes in cellular function.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the regulation of glucose metabolism, the modulation of ion channels, and the inhibition of apoptosis. These effects make this compound a valuable tool for researchers studying a variety of cellular processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-propoxy-N-(3-pyridinylmethyl)benzamide is its selectivity for PP2C, which allows researchers to specifically target this enzyme without affecting other cellular processes. However, one limitation of this compound is its relatively low potency, which can make it difficult to achieve the desired level of inhibition in some experiments.
Future Directions
There are many potential future directions for research involving 3-propoxy-N-(3-pyridinylmethyl)benzamide. One area of interest is the development of more potent analogs of this compound, which could improve its effectiveness in inhibiting PP2C. Additionally, this compound could be used in combination with other compounds to study the interactions between various signaling pathways. Finally, further research is needed to fully understand the physiological effects of this compound and its potential applications in treating various diseases.
Scientific Research Applications
3-propoxy-N-(3-pyridinylmethyl)benzamide has been used in a variety of scientific research applications, including the study of protein phosphatases and their role in cellular signaling pathways. This compound has been shown to selectively inhibit the activity of protein phosphatase 2C (PP2C), making it a valuable tool for studying the role of this enzyme in various cellular processes.
properties
IUPAC Name |
3-propoxy-N-(pyridin-3-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-2-9-20-15-7-3-6-14(10-15)16(19)18-12-13-5-4-8-17-11-13/h3-8,10-11H,2,9,12H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYTFONCQUWKZDT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=CC(=C1)C(=O)NCC2=CN=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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